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Compound of Interest

TRIS(TRIMETHYLSILYLMETHYL)
PHOSPHINE

Cat. No. B096055

Compound Name:

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of reactive chemical compounds is paramount. This guide provides essential
safety and logistical information for the proper disposal of
tris(trimethylsilylmethyl)phosphine, a pyrophoric and moisture-sensitive organophosphorus
compound. Adherence to these procedures is critical for laboratory safety and environmental

protection.

I. Chemical and Physical Properties

A thorough understanding of the properties of tris(trimethylsilylmethyl)phosphine is the first
step in its safe management. This substance is a white solid with a disagreeable odor that is
known to smoke and potentially ignite upon contact with air.[1] It is stable when stored in a
sealed container under a dry, inert atmosphere.[1]
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Property Value

Molecular Formula C12H33PSi3[1]

Molecular Weight 292.62 g/mol [1]

Appearance White solid with a disagreeable odor[1]
Melting Point 66-70°C[1][2]

Boiling Point 70°C @ 1 mmHg[1]

Specific Gravity 11]

Vapor Pressure <0.1 mmHg @ 25°C[1]

Flash Point <110°C (<230°F)[1]

Solubility Reacts with water[1]

ll. Health and Safety Hazards

Tris(trimethylsilylmethyl)phosphine is a hazardous substance that requires careful handling.
It is considered a poison by inhalation and can cause severe eye and skin irritation.[1] Due to
its pyrophoric nature, it poses a significant fire risk, especially when exposed to heat, sparks, or
open flames.[1][3] It is reactive with oxygen, water, moisture, alcohols, acids, and oxidizers.[1]

Hazard Statements:

H250: Catches fire spontaneously if exposed to air.[4][5]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][6]

lll. Proper Disposal Procedures

The following step-by-step protocols are recommended for the safe disposal of
tris(trimethylsilylmethyl)phosphine. These procedures should be carried out in a well-
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ventilated area, such as a fume hood, and with the appropriate personal protective equipment
(PPE).

A. Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure the following PPE is worn:

Safety glasses and a face shield[4]

Flame-retardant laboratory coat

Chemically resistant gloves[4]

Appropriate respiratory protection (e.g., a respirator with a suitable filter)[4]
B. Disposal of Small Quantities

For small residual amounts of tris(trimethylsilylmethyl)phosphine, controlled burning is a
viable disposal method.[1]

Experimental Protocol:

 Inert Atmosphere: Conduct the procedure in a fume hood under an inert atmosphere (e.qg.,
nitrogen or argon).

» Containment: Place the material in a suitable, non-reactive container (such as a metal pan)
containing sand.

« Ignition: Use a long-handled lighter or a remote ignition source to carefully ignite the
compound.

e Observation: Allow the material to burn completely.
e Cooling: Let the container and its contents cool down to ambient temperature.

» Final Disposal: The remaining residue should be collected and disposed of as hazardous
waste in accordance with local regulations.
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C. Chemical Neutralization

An alternative method for disposal involves chemical neutralization under an inert atmosphere.

[1]
Experimental Protocol:

Inert Atmosphere: In a fume hood, place the tris(trimethylsilylmethyl)phosphine in a flask
under a continuous flow of nitrogen or argon.

Solvent Addition: Add an anhydrous, non-reactive solvent (e.g., hexane) to dissolve the
compound.

Neutralization: Slowly and carefully add a solution of sodium hypochlorite (laundry bleach) to
the flask while stirring. This is an exothermic reaction, so the addition should be dropwise to
control the temperature.

Separation: After the reaction is complete, the mixture will separate into two layers.

Organic Layer Incineration: The organic layer should be separated and sent for incineration
at a licensed waste disposal facility.[1]

Aqueous Layer Disposal: The aqueous layer should be neutralized and disposed of in
accordance with local regulations.

D. Spill Management

In the event of a spill, immediate action is required to mitigate the risks.

Spill Response Protocol:

« Evacuation: Evacuate all non-essential personnel from the immediate area.
» Ventilation: Ensure the area is well-ventilated.

o Containment: Cover the spill with a non-combustible absorbent material, such as sand or
earth.[7]
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o Collection: Using non-sparking tools, carefully collect the absorbed material and place it into
a suitable container for disposal.[3][7]

» Decontamination: Decontaminate the spill area with a suitable cleaning agent.

o Disposal: The collected waste must be disposed of as hazardous material, following all
institutional and local regulations.[6]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
tris(trimethylsilylmethyl)phosphine.
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Caption: Disposal workflow for tris(trimethylsilylmethyl)phosphine.

V. Storage and Handling

Proper storage and handling are crucial to prevent accidents.
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o Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers under a dry,
inert atmosphere such as nitrogen or argon.[1][6] Keep away from heat, sparks, open
flames, and incompatible materials like acids, alcohols, and oxidizing agents.[3][6]

o Handling: Always handle this compound in a well-ventilated area, preferably a fume hood,
and use non-sparking tools.[3][6] Avoid contact with air, water, and moisture.[1] Grounding
and bonding of containers and transfer equipment are necessary to prevent static discharge.

[5]

By strictly following these guidelines, laboratory personnel can safely manage and dispose of
tris(trimethylsilylmethyl)phosphine, minimizing risks to themselves and the environment.
Always consult your institution's safety officer and local regulations for specific disposal
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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